Cas no 26145-42-6 (Alanine,3-(methylseleno)-)

• Product Name: Alanine,3-(methylseleno)-
• CAS No: 26145-42-6
• MF: C₄H₉NO₂Se
• MW: 182.079760313034
• CID: 286236
• PubChem ID: 114835
• Update Time: 2025-04-19

Alanine,3-(methylseleno)- Chemical and Physical Properties

Names and Identifiers

• Alanine,3-(methylseleno)-
• (S)-(+)-2-amino-4-(methylseleno)butanoic acid
• (S)-2-Amino-4-(methylseleno)butanoic acid
• (S)-2-Amino-4-(methylseleno)butyric acid
• DL-Se-methylselenocysteine
• L-(+)-Selenomethionine
• L-selenomethionine
• L-Selenomethioninum
• methyl selenocysteine
• Selenium-L-methionine
• Seleno-L-methionine
• selenomethyl selenocysteine
• seleno-methyl selenocysteine
• selenomethylcysteine
• SeMet
• Se-methionine
• Se-methylselenocysteine
• UNII-964MRK2PEL
• 2-amino-3-methylselanylpropanoic acid
• NS00096419
• 3-(Methylseleno)alanine
• SCHEMBL643855
• Methylselenocysteine;Se-methylselenocysteine;Se-Methyl-L-selenocysteine
• DTXSID30865265
• NSC 319053
• Se-Methyl-selenocysteine
• Selenomethylselenocysteine
• Methylselenocysteine
• 2574-71-2
• 2-Amino-3-(methylselanyl)propanoic acid
• NSC-319053
• FT-0698117
• FT-0687331
• BCP30216
• AKOS006228094
• CHEBI:9068
• O-ethylS-propylchlorodithiophosphate
• 26145-42-6
• Selenium methyl cysteine
• NSC319053
• Q27108260
• Methylselenocysteine;Se-Methylseleno-L-cysteine

• Inchi： 1S/C4H9NO2Se/c1-8-2-3(5)4(6)7/h3H,2,5H2,1H3,(H,6,7)
• InChI Key： XDSSPSLGNGIIHP-UHFFFAOYSA-N
• SMILES： [Se](C)CC(C(=O)O)N

Computed Properties

• Exact Mass: 176.98587
• Monoisotopic Mass: 182.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: Yellow powder
• Boiling Point: 314.1°Cat760mmHg
• Flash Point: 143.7°C
• PSA: 63.32
• LogP: 0.26920

Alanine,3-(methylseleno)- Security Information

• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid moisture.